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Get Quote

Cubenol Chemical Properties

The table below summarizes the key identifiers and physical properties of Cubenel, which are fundamental

for any experimental design [1] [2].

Property Value
CAS Number 21284-22-0 [1] [2]
IUPAC Name 1-Isopropyl-4,7-dimethyl-1,3,4,5,6,8a-hexahydro-4a(2H)-naphthalenol [2]

Molecular Formula

Molecular Weight

Density

Boiling Point

Flash Point

Stereoisomer

C15H260 [2]

222.3663 g/mol [2]

0.952 g/cm3 [1]

303.4°C at 760 mmHg [1]
128.3°C [1]

The data primarily refers to (-)-Cubenol or epi-cubenol [1] [2]

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s642407?utm_src=pdf-body
https://www.smolecule.com/products/s642407?utm_src=pdf-interest
https://www.smolecule.com/products/s642407?utm_src=pdf-body
https://www.smolecule.com/products/s642407?utm_src=pdf-body
https://www.chemsrc.com/en/cas/21284-22-0_380907.html
https://webbook.nist.gov/cgi/inchi?ID=C21284220
https://www.chemsrc.com/en/cas/21284-22-0_380907.html
https://webbook.nist.gov/cgi/inchi?ID=C21284220
https://webbook.nist.gov/cgi/inchi?ID=C21284220
https://webbook.nist.gov/cgi/inchi?ID=C21284220
https://webbook.nist.gov/cgi/inchi?ID=C21284220
https://www.chemsrc.com/en/cas/21284-22-0_380907.html
https://www.chemsrc.com/en/cas/21284-22-0_380907.html
https://www.chemsrc.com/en/cas/21284-22-0_380907.html
https://www.chemsrc.com/en/cas/21284-22-0_380907.html
https://webbook.nist.gov/cgi/inchi?ID=C21284220
https://www.smolecule.com/products/s642407?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Suggested Framework for Troubleshooting

Since direct methodologies are unavailable, here is a general troubleshooting framework you can adapt. The

flowchart below outlines a logical process to diagnose low recovery problems.

Click to download full resolution via product page

Based on this workflow, here are key areas to investigate with potential solutions:

e Extraction Optimization: Cubenol's boiling point (303.4°C) and density (0.952 g/lcm?) [1] are critical
for extraction. Ensure solvent polarity is appropriate, and consider using techniques like Solid-Phase
Microextraction (SPME) if its volatility is causing losses.

¢ Purification Strategy: The relatively high boiling point suggests Cubenol is less volatile, but its
specific interactions with different stationary phases during chromatography need to be characterized
to minimize losses.

e Analytical Validation: Accurately quantify recovery rates by using a properly calibrated internal
standard. Monitor for on-column degradation or insufficient detector response.

¢ Stability Testing: Conduct controlled studies to check if Cubenol degrades under various storage
conditions (e.g., exposure to light, heat, or oxygen).

A Path Forward for Your Research

To build a more comprehensive knowledge base, I suggest you:
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e Consult specialized databases like SciFinder or Reaxys, which may contain full-text articles with
detailed experimental procedures for Cubenol isolation and purification.

¢ Review methodologies for similar compounds, such as other sesquiterpenoids with comparable
physical properties, and adapt their protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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